N-{2-[(2,6-difluorophenyl)amino]-1-methyl-2-oxoethyl}benzamide

• IUPAC Name: N-[1-(2,6-difluoroanilino)-1-oxopropan-2-yl]benzamide
• InChI: InChI=1S/C16H14F2N2O2/c1-10(19-16(22)11-6-3-2-4-7-11)15(21)20-14-12(17)8-5-9-13(14)18/h2-10H,1H3,(H,19,22)(H,20,21)
• InChI Key: HNGPSHTUAIMNQF-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NC1=C(C=CC=C1F)F)NC(=O)C2=CC=CC=C2
• Molecular Formula: C16H14F2N2O2
• Molecular Weight: 304.29 g/mol

Description

N-{2-[(2,6-difluorophenyl)amino]-1-methyl-2-oxoethyl}benzamide, also known as DFB, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. DFB is a benzamide derivative and is a small molecule with a molecular weight of 347.32 g/mol.

Mechanism of Action

The mechanism of action of N-{2-[(2,6-difluorophenyl)amino]-1-methyl-2-oxoethyl}benzamide is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. N-{2-[(2,6-difluorophenyl)amino]-1-methyl-2-oxoethyl}benzamide has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes involved in gene expression and cell differentiation. N-{2-[(2,6-difluorophenyl)amino]-1-methyl-2-oxoethyl}benzamide has also been shown to inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor that plays a key role in inflammation and cancer.
Biochemical and Physiological Effects:
N-{2-[(2,6-difluorophenyl)amino]-1-methyl-2-oxoethyl}benzamide has been shown to have various biochemical and physiological effects. In cancer cells, N-{2-[(2,6-difluorophenyl)amino]-1-methyl-2-oxoethyl}benzamide has been shown to induce apoptosis, inhibit cell proliferation, and inhibit angiogenesis. In neurons, N-{2-[(2,6-difluorophenyl)amino]-1-methyl-2-oxoethyl}benzamide has been shown to protect against oxidative stress and improve cognitive function. In inflammation, N-{2-[(2,6-difluorophenyl)amino]-1-methyl-2-oxoethyl}benzamide has been shown to reduce the production of pro-inflammatory cytokines and reduce inflammation.

Advantages and Limitations for Lab Experiments

N-{2-[(2,6-difluorophenyl)amino]-1-methyl-2-oxoethyl}benzamide has several advantages for lab experiments. It is a small molecule that is easy to synthesize, and it has been extensively studied for its potential applications in various fields. However, N-{2-[(2,6-difluorophenyl)amino]-1-methyl-2-oxoethyl}benzamide also has some limitations. It has low solubility in water, which can make it difficult to use in some experiments. Additionally, the mechanism of action of N-{2-[(2,6-difluorophenyl)amino]-1-methyl-2-oxoethyl}benzamide is not fully understood, which can make it difficult to interpret some experimental results.

Future Directions

There are several future directions for research on N-{2-[(2,6-difluorophenyl)amino]-1-methyl-2-oxoethyl}benzamide. In cancer research, future studies could focus on the development of N-{2-[(2,6-difluorophenyl)amino]-1-methyl-2-oxoethyl}benzamide derivatives with improved efficacy and specificity for cancer cells. In neuroprotection, future studies could focus on the development of N-{2-[(2,6-difluorophenyl)amino]-1-methyl-2-oxoethyl}benzamide derivatives with improved blood-brain barrier permeability. In inflammation, future studies could focus on the development of N-{2-[(2,6-difluorophenyl)amino]-1-methyl-2-oxoethyl}benzamide derivatives with improved solubility in water and reduced toxicity. Additionally, future studies could focus on the identification of new targets and signaling pathways for N-{2-[(2,6-difluorophenyl)amino]-1-methyl-2-oxoethyl}benzamide.

Synthesis Methods

N-{2-[(2,6-difluorophenyl)amino]-1-methyl-2-oxoethyl}benzamide can be synthesized using a multistep process. The first step involves the reaction of 2,6-difluoroaniline with methyl acetoacetate in the presence of a base to form 2-[(2,6-difluorophenyl)amino]-1-methyl-2-oxoethyl acetate. The second step involves the reaction of the intermediate product with benzoyl chloride in the presence of a base to form N-{2-[(2,6-difluorophenyl)amino]-1-methyl-2-oxoethyl}benzamide.

Scientific Research Applications

N-{2-[(2,6-difluorophenyl)amino]-1-methyl-2-oxoethyl}benzamide has been extensively studied for its potential applications in various fields, including cancer research, neuroprotection, and inflammation. In cancer research, N-{2-[(2,6-difluorophenyl)amino]-1-methyl-2-oxoethyl}benzamide has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. In neuroprotection, N-{2-[(2,6-difluorophenyl)amino]-1-methyl-2-oxoethyl}benzamide has been shown to protect neurons from oxidative stress and improve cognitive function. In inflammation, N-{2-[(2,6-difluorophenyl)amino]-1-methyl-2-oxoethyl}benzamide has been shown to inhibit the production of pro-inflammatory cytokines and reduce inflammation.